Cas no 1210206-95-3 (N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1210206-95-3
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6439527
• Update Time: 2025-07-13

N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[2-(6-oxopyridazin-1-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[2-(6-oxo-1(6H)-pyridazinyl)ethyl]-

• Inchi： 1S/C15H15N3O4/c19-14-6-3-7-17-18(14)9-8-16-15(20)13-10-21-11-4-1-2-5-12(11)22-13/h1-7,13H,8-10H2,(H,16,20)
• InChI Key： GKGLUJWVIIJLAW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NCCN1N=CC=CC1=O)=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 13.35±0.20(Predicted)

Additional information on N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide and Its Significance in Modern Chemical Biology

N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, with the CAS number 1210206-95-3, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The intricate architecture of this compound, characterized by a benzodioxine core and a pyridazine moiety, positions it as a promising candidate for further exploration in drug discovery and molecular interactions.

The benzodioxine moiety is particularly noteworthy for its role in medicinal chemistry. This structural unit is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. In recent years, there has been a surge in research focused on developing benzodioxine derivatives as therapeutic agents. These derivatives are being investigated for their potential in treating a range of conditions, from neurological disorders to inflammatory diseases. The presence of the pyridazine ring in N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide adds another layer of complexity, enhancing its pharmacological profile and making it a subject of intense interest.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel drugs. The combination of the benzodioxine and pyridazine functionalities provides a versatile platform for chemical modifications. These modifications can be tailored to optimize binding affinity, solubility, and metabolic stability—critical factors in drug development. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its biological activity while minimizing side effects.

In the context of current research trends, N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide aligns well with the growing emphasis on structure-based drug design. High-throughput screening and computational methods are being increasingly employed to identify promising candidates for further development. The structural features of this compound make it an attractive target for these approaches. By leveraging advanced computational techniques, scientists can predict how this molecule might interact with biological targets at the atomic level.

The pharmacological properties of N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide have been the focus of several recent studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent. Inflammatory processes are central to many diseases, and finding new molecules that can modulate these processes is crucial for developing effective treatments. Preliminary studies suggest that this compound may interfere with key inflammatory pathways by interacting with specific enzymes and receptors.

Another area of interest is the potential application of this compound in treating neurological disorders. The benzodioxine core is known to have neuroactive properties, and researchers are exploring its potential as a precursor for drugs targeting conditions such as epilepsy and depression. The pyridazine moiety further enhances its neuropharmacological profile by contributing to its ability to cross the blood-brain barrier—a critical factor for treating central nervous system disorders.

The synthesis of N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents another significant achievement in synthetic chemistry. The development of efficient synthetic routes allows for the scalable production of this compound, which is essential for both preclinical studies and potential clinical applications. Recent advancements in synthetic methodologies have enabled researchers to introduce diverse functional groups into this molecule with high precision and yield.

The impact of N-CNAS 1210206^-95> on future research directions is likely to be profound. As our understanding of molecular interactions continues to evolve, compounds like N-CNAS 1210206^-95> will serve as valuable tools for exploring new therapeutic avenues. Their unique structural features and pharmacological properties make them ideal candidates for interdisciplinary studies involving chemistry, biology, and medicine.

In conclusion, N-CNAS 1210206^-95> represents a significant advancement in the field of chemical biology. Its intricate structure and promising pharmacological properties position it as a cornerstone for future research and drug development efforts. As scientists continue to unravel the complexities of molecular interactions, compounds like N-CNAS 1210206^-95> will undoubtedly play a pivotal role in shaping the future of medicine.